Cas no 321432-90-0 (1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol)

• Product Name: 1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol
• CAS No: 321432-90-0
• MDL: MFCD00215301
• CID: 4645899
• Update Time: 2025-05-19

1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 1,1-BIS(4-CHLOROPHENYL)-2-(METHYLAMINO)-1-ETHANOL
• 1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol

• MDL： MFCD00215301

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol

Introduction to 1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol (CAS No. 321432-90-0)

1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol (CAS No. 321432-90-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and application. This compound, often referred to by its CAS number or its systematic name, is characterized by its bis(4-chlorophenyl) group attached to a central ethanol backbone, with a methylamino substituent at the second position. Its structure makes it a valuable molecule in the realms of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol involves a series of well-defined chemical reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. Researchers have explored the use of transition metal catalysts and asymmetric induction techniques to achieve high yields and enantiomeric excess in the synthesis process.

One of the most promising applications of CAS No. 321432-90-0 lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a building block for constructing complex natural product analogs, which are crucial in drug discovery programs targeting various diseases such as cancer, neurodegenerative disorders, and infectious diseases. The methylamino group imparts unique electronic properties that enhance the compound's ability to interact with biological targets.

In the field of agrochemistry, 1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol has demonstrated potential as an active ingredient in pesticides and herbicides due to its ability to disrupt key biochemical pathways in pests and weeds. Recent research has focused on optimizing its stability under environmental conditions while maintaining its efficacy against target organisms.

The physical properties of CAS No. 321432-90-0, including its melting point, boiling point, and solubility characteristics, have been extensively studied to better understand its behavior under different conditions. These studies are essential for determining its suitability for various industrial applications and for ensuring safe handling during production and use.

From a sustainability perspective, efforts have been made to develop green chemistry approaches for synthesizing 1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol. This includes the use of renewable feedstocks and energy-efficient reaction conditions to reduce the environmental footprint associated with its production.

In conclusion, CAS No. 321432-90-0, or 1,1-Bis(4-chlorophenyl)-2-(methylamino)-1-ethanol, stands out as a significant compound with diverse applications across multiple industries. Its chemical structure provides a foundation for innovative research and development efforts aimed at addressing contemporary challenges in medicine, agriculture, and materials science.